(2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile

• IUPAC Name: (2E)-2-(1,3-benzothiazol-2-yl)-2-hydroxyiminoacetonitrile
• InChI: InChI=1S/C9H5N3OS/c10-5-7(12-13)9-11-6-3-1-2-4-8(6)14-9/h1-4,13H/b12-7+
• InChI Key: USOUGMJKPPEOEY-KPKJPENVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=NO)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=N/O)/C#N
• Molecular Formula: C9H5N3OS
• Molecular Weight: 203.22 g/mol
• Solubility: >30.5 [ug/mL] (The mean of the results at pH 7.4)

Description

(2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile, also known as BNAN, is a synthetic compound with a molecular formula of C9H5N4O2S. BNAN is a member of the benzothiazole family and is a versatile compound that has found applications in various scientific fields. In

Scientific Research Applications

(2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile has found applications in various scientific fields such as chemistry, material science, and biology. In chemistry, (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile is used as a building block for the synthesis of various compounds due to its versatile nature. In material science, (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile has been used as a dopant for organic light-emitting diodes (OLEDs) due to its fluorescent properties. In biology, (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells.

Mechanism of Action

The mechanism of action of (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile is not fully understood, but it is believed to act as a nitric oxide (NO) donor. (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile releases NO in a controlled manner, which can lead to various biological effects such as vasodilation and anti-inflammatory properties. The release of NO from (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile is pH-dependent, making it an ideal compound for targeted drug delivery.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile have been extensively studied in vitro and in vivo. (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile has been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile has also been shown to have vasodilatory effects, which can be useful in the treatment of cardiovascular diseases such as hypertension.

Advantages and Limitations for Lab Experiments

The advantages of using (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile in lab experiments include its versatility, fluorescent properties, and controlled NO release. However, the limitations of using (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile include its instability in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile. One direction is the optimization of the synthesis method for higher yields and purity. Another direction is the development of (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile-based materials for various applications such as OLEDs and drug delivery systems. Additionally, the use of (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile as a fluorescent probe for the detection of ROS in cells can be further explored for diagnostic and therapeutic purposes.
Conclusion:
In conclusion, (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile is a versatile compound that has found applications in various scientific fields. Its synthesis method has been extensively studied and optimized for high yields and purity. (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile acts as a controlled NO donor and has been shown to have anti-inflammatory and vasodilatory properties. Although (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile has limitations, its potential for future research and development is promising.

Synthesis Methods

The synthesis of (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile involves the reaction of 2-aminothiophenol with chloroacetonitrile followed by nitrosation with sodium nitrite. The reaction yields (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile as a yellow crystalline solid with a melting point of 201-203°C. The synthesis of (2Z)-2-(3H-1,3-benzothiazol-2-ylidene)-2-nitrosoacetonitrile has been extensively studied and optimized for high yields and purity.